(7-(furan-2-yl)-1,4-thiazepan-4-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone

• IUPAC Name: [7-(furan-2-yl)-1,4-thiazepan-4-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone
• InChI: InChI=1S/C15H19N3O3S/c1-17-10-11(14(16-17)20-2)15(19)18-6-5-13(22-9-7-18)12-4-3-8-21-12/h3-4,8,10,13H,5-7,9H2,1-2H3
• InChI Key: RLRCEZJNXBMKNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N2CCC(SCC2)C3=CC=CO3
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

(7-(furan-2-yl)-1,4-thiazepan-4-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activities, which make it a promising candidate for further investigation.

Scientific Research Applications

Chemical Synthesis and Derivative Formation

A novel series of cis-fused hexahydro-1H-furo[3,4-c]pyran derivatives was synthesized through InCl3-promoted Prins cyclization, showcasing a method for the creation of structurally unique compounds (Reddy et al., 2012). Similarly, reactions with hydrazonoyl halides led to the formation of 2,3-dihydro-1,3,4-thiadiazoles and 5-arylazothiazoles, revealing potential pathways for novel compound synthesis (Abdelhamid et al., 2008).

Photooxygenation and Ozonolysis

The study on photooxygenation and ozonolysis of Visnagin, a compound related in structure to the furan moiety, highlighted potential applications in the degradation and transformation of organic compounds under light-induced conditions (Atta et al., 1993).

Antimicrobial and Antibacterial Agents

Pyrazoline derivatives exhibiting potent antibacterial activity were synthesized, indicating the potential of furan-containing compounds in developing new antimicrobial agents (Ravula et al., 2016). Furthermore, synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones and related derivatives showcased their effectiveness against various microbial strains, underscoring the therapeutic potential of these molecules (Altalbawy, 2013).

Catalysis and Chemical Transformations

Ni0.09Zn/NC600 catalyst derived from zeolitic imidazolate frameworks demonstrated high selectivity in the hydrogenation of furfural and levulinic acid, presenting a novel approach to high-value chemical production (Li et al., 2020).

Anticancer Compound Synthesis

The synthesis and reaction of (3-(naphthalen-1-yl)oxiran-2-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone with various nucleophiles for anticancer evaluation demonstrated the potential of furan-containing compounds in the development of new anticancer agents (Gouhar & Raafat, 2015).